Cas no 1804947-61-2 (Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate
• CAS No: 1804947-61-2
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4795644
• Update Time: 2025-06-08

Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)8-3-7(19-11(12,13)14)2-6(4-15)9(8)5-16/h2-3,16H,5H2,1H3
• InChI Key： DABXXIAPSQMPNG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CO)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate

Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1804947-61-2): A Comprehensive Overview

Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1804947-61-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethylthio group, endows this benzoate derivative with versatile reactivity and potential applications in synthetic chemistry.

The molecular architecture of Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate is particularly noteworthy, as it combines elements that are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The benzoate core is a well-established scaffold in drug design, known for its ability to interact favorably with biological targets. The cyano group at the 3-position introduces a polar character to the molecule, which can improve solubility and binding interactions, while the hydroxymethyl group at the 2-position provides a site for further functionalization through etherification or esterification reactions. The trifluoromethylthio group at the 5-position is particularly interesting, as trifluoromethylation is a common strategy in drug development to improve lipophilicity and metabolic resistance.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to improved bioavailability, reduced susceptibility to metabolic degradation, and increased binding affinity. The trifluoromethylthio group in Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate aligns with this trend, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the molecule's properties to specific therapeutic needs. For instance, the cyano group can be reduced to an amine or converted into an ester, while the hydroxymethyl group can be used to form ether linkages or undergo oxidation reactions. These transformations make this compound an invaluable tool in the synthetic chemist's arsenal.

Recent advancements in computational chemistry have also highlighted the importance of understanding molecular interactions at a quantum mechanical level. The computational modeling of Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate has revealed insights into its potential binding modes with biological targets. These studies have shown that the compound can adopt multiple conformations that are favorable for binding to proteins and enzymes involved in various disease pathways. This information is crucial for designing derivatives with enhanced potency and selectivity.

The synthesis of Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of the required molecular framework. These advances have not only simplified the synthesis but also opened up new possibilities for functionalizing the molecule further.

The potential applications of Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate extend beyond pharmaceuticals into other areas of chemical research. Its unique structure makes it a valuable intermediate in materials science and agrochemicals, where similar benzoate derivatives are employed for their functional properties. The ability to modify its chemical behavior through strategic functionalization allows researchers to explore new frontiers in applied chemistry.

In conclusion, Methyl 3-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1804947-61-2) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its intricate molecular structure, characterized by functional groups such as the cyano group, hydroxymethyl group, and trifluoromethylthio group, makes it a versatile intermediate for developing novel therapeutic agents and exploring new synthetic pathways. As computational chemistry continues to provide deeper insights into molecular interactions, compounds like this one will play an increasingly important role in drug discovery and materials science.